Cas no 2172549-16-3 (1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172549-16-3
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 6121151
• PubChem ID: 165602714
• Update Time: 2025-10-27

1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594991
• 1-[2-(2-hydroxyethoxy)ethyl]-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172549-16-3

• Inchi： 1S/C10H17N3O4/c1-8(16-2)10-9(7-15)11-12-13(10)3-5-17-6-4-14/h7-8,14H,3-6H2,1-2H3
• InChI Key： UFOCTYVWVHKGDS-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1CCOCCO

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.5Ų

Additional information on 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172549-16-3 and Product Name: 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound with the CAS number 2172549-16-3 and the product name 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The molecular structure of this compound features a triazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to modulate biological pathways through various mechanisms.

Recent studies have highlighted the importance of triazole derivatives in the development of novel drugs. The presence of both hydroxyethoxy and methoxyethyl substituents in the molecular framework of this compound suggests enhanced solubility and bioavailability, which are critical factors for drug efficacy. These functional groups not only improve the pharmacokinetic properties but also allow for diverse interactions with biological targets, making this compound a promising candidate for further investigation.

The aldehyde group at the 4-position of the triazole ring (1H-1,2,3-triazole-4-carbaldehyde) is particularly noteworthy as it serves as a reactive site for further chemical modifications. This reactivity enables the synthesis of more complex derivatives through condensation reactions with various nucleophiles, opening up avenues for structure-activity relationship (SAR) studies. Such modifications are essential for optimizing drug candidates and improving their therapeutic potential.

In the context of current pharmaceutical research, compounds with triazole moieties have shown promise in treating a range of diseases, including infectious diseases, cancer, and inflammatory conditions. The 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde structure combines elements that are known to enhance binding affinity and selectivity towards biological targets. For instance, the hydroxyl groups can form hydrogen bonds with polar residues in protein binding pockets, while the methoxy groups can engage in hydrophobic interactions.

One of the most exciting aspects of this compound is its potential application in antimicrobial therapy. The triazole ring is a key component in several antifungal agents, such as fluconazole and itraconazole. By incorporating additional functional groups like hydroxyethoxy and methoxyethyl, researchers aim to develop compounds that exhibit broader spectrum activity against resistant strains of pathogens. Preliminary studies suggest that derivatives of this compound may inhibit microbial growth by interfering with essential metabolic pathways.

Furthermore, the compound's structure suggests potential utility in anticancer research. Triazole derivatives have been reported to exhibit cytotoxic effects by inducing apoptosis or inhibiting cell proliferation. The presence of multiple reactive sites allows for further derivatization to enhance potency and selectivity against cancer cell lines. Researchers are exploring its potential as an inhibitor of kinases or other enzymes involved in tumor growth and metastasis.

The synthesis of 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the triazole core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure post-synthesis.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between this compound and potential biological targets. These studies help predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are invaluable for designing next-generation drug candidates with improved pharmacological properties.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 1-2-(2-hydroxyethoxy)ethyl-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde exemplifies how structural innovation can lead to breakthroughs in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing treatments against various diseases.

In conclusion, the compound with CAS number 2172549-16-3 represents a significant advancement in medicinal chemistry. Its structural features and potential applications in antimicrobial and anticancer therapies make it a promising candidate for further research. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges through innovative drug development strategies.